Cas no 74478-96-9 (Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate)

• Product Name: Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate
• CAS No: 74478-96-9
• MF: C₆H₆Br₂N₂O₂
• MW: 297.932039737701
• CID: 4716670
• PubChem ID: 619976
• Update Time: 2025-06-08

Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate
• AIKWQIDGBPGVEV-UHFFFAOYSA-N
• 2,4-Dibromo-5-imidazolic acid, ethyl ester
• ethyl 2,5-dibromo-1H-imidazole-4-carboxylate
• Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate #
• SCHEMBL16101517
• SCHEMBL22263358
• Ethyl2,4-dibromo-1H-imidazole-5-carboxylate
• F30579
• MFCD29059195
• DB-171071
• 74478-96-9
• CS-0142072
• BS-53164

• Inchi： 1S/C6H6Br2N2O2/c1-2-12-5(11)3-4(7)10-6(8)9-3/h2H2,1H3,(H,9,10)
• InChI Key： AIKWQIDGBPGVEV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C(N1)Br

Computed Properties

• Exact Mass: 297.87755g/mol
• Monoisotopic Mass: 295.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.7

Additional information on Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate

Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate (CAS No. 74478-96-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate (CAS No. 74478-96-9) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, characterized by the presence of bromine substituents and a carboxylate group, make it a valuable building block for medicinal chemists. This introduction delves into the compound's properties, synthetic applications, and its relevance in contemporary drug discovery efforts.

The molecular structure of Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate consists of an imidazole core substituted with two bromine atoms at the 2 and 4 positions, and a carboxylate ester group at the 5 position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The bromine atoms, for instance, are highly electrophilic and can undergo nucleophilic substitution reactions, making the compound a versatile precursor for constructing more complex molecules.

In recent years, there has been growing interest in the use of halogenated imidazoles as pharmacophores in drug development. The presence of bromine atoms in Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in forming carbon-carbon and carbon-nitrogen bonds, respectively. These reactions are widely employed in the synthesis of heterocyclic compounds that exhibit various biological activities.

One of the most notable applications of Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate is in the development of antiviral and anticancer agents. The imidazole scaffold is a common motif in many bioactive molecules, and its derivatives have shown promise in inhibiting viral replication and targeting cancer cell proliferation. For instance, recent studies have highlighted the potential of imidazole-based compounds as inhibitors of viral enzymes such as proteases and polymerases. The brominated derivatives, including Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate, offer additional handles for further functionalization, enabling the design of more potent and selective inhibitors.

The carboxylate ester group in Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate also plays a critical role in its synthetic utility. It can be hydrolyzed to yield the corresponding carboxylic acid or converted into other functional groups such as amides and esters through various chemical transformations. This flexibility allows medicinal chemists to incorporate diverse structural motifs into their drug candidates while maintaining the core pharmacophoric properties of the imidazole ring.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate. For example, transition-metal-catalyzed reactions have enabled the introduction of new substituents at specific positions on the imidazole ring with high precision. These techniques have been particularly useful in generating libraries of novel compounds for high-throughput screening (HTS) purposes. Additionally, computational methods such as molecular modeling and virtual screening have been employed to predict the biological activity of derivatives derived from Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate, streamlining the drug discovery process.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial-scale synthesis. Unlike some other halogenated intermediates that may decompose under harsh conditions, Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate remains stable during multiple synthetic steps, ensuring consistent yields and purity levels. This reliability is crucial for pharmaceutical manufacturers who require high-quality intermediates to produce active pharmaceutical ingredients (APIs) efficiently.

In conclusion, Ethyl 2,4-dibromo-1H-imidazole-5-carboxylate (CAS No. 74478-96-9) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are essential for developing new drugs targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this will remain indispensable tools in the chemist's arsenal.